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Compound of Interest

Compound Name: PS372424 hydrochloride

Cat. No.: B560410

For Researchers, Scientists, and Drug Development Professionals

Introduction

PS372424 hydrochloride is a potent and specific agonist for the human C-X-C chemokine
receptor 3 (CXCR3), a G protein-coupled receptor (GPCR) that plays a critical role in immune
cell trafficking.[1][2][3] As a three-amino-acid fragment of CXCL10, PS372424 mimics the
action of natural CXCR3 ligands, such as CXCL9, CXCL10, and CXCL11, which are
instrumental in recruiting T cells, NK cells, and other immune cells to sites of inflammation.[4]
This compound has demonstrated significant anti-inflammatory activity by preventing human T-
cell migration, making it a valuable tool for research in autoimmune diseases, inflammatory
disorders, and cancer immunology.[2][4][5] Proper preparation of a stock solution is the first
and a critical step for reliable and reproducible experimental outcomes.

Chemical Properties

A summary of the key chemical properties of PS372424 hydrochloride is provided in the table
below.
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Property

Value

CAS Number

1596362-29-6

Molecular Formula

C33H45CIN6O4

Molecular Weight

625.20 g/mol [1][6]

Purity

=298.0%

Solubility Data

PS372424 hydrochloride exhibits different solubility profiles in various solvents, which is a

critical consideration for preparing stock solutions for in vitro and in vivo studies.

Concentration

Solvent Solubility Notes
(Molar)

Ultrasonic treatment

may be required to
DMSO > 250 mg/mL[1] ~399.87 mM i

achieve complete

dissolution.[1]
10% DMSO in 40% A common vehicle for
PEG300, 5% Tween- > 2.08 mg/mL[1][5] ~3.33 mM in vivo experiments.[1]
80, and 45% saline [5]
10% DMSO in 90% An alternative vehicle
(20% SBE-B-CD in > 2.08 mg/mL[1][5] ~3.33 mM for in vivo
saline) administration.[1][5]
10% DMSO in 90% Suitable for certain in

> 2.08 mg/mL[1][5] ~3.33 mM

corn oil

vivo applications.[1][5]

Signaling Pathway

PS372424 hydrochloride acts as an agonist at the CXCR3 receptor. Upon binding, it activates

downstream signaling cascades that are crucial for immune cell function. The binding of
PS372424 to CXCR3 can lead to the activation of pathways such as the MAPK/ERK pathway,
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resulting in the phosphorylation of ERK1 and ERK2.[1][2] Furthermore, it can induce cross-
phosphorylation of other chemokine receptors, like CCR5, on CXCR3-positive T cells, a
mechanism that contributes to its anti-inflammatory effects by desensitizing these cells to other
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Caption: PS372424 hydrochloride signaling pathway.
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Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution (In Vitro)

This protocol describes the preparation of a 10 mM stock solution of PS372424 hydrochloride
in DMSO, suitable for most in vitro cell-based assays.

Materials:

o PS372424 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:

o Calculation: To prepare a 10 mM stock solution, you will need to dissolve 6.252 mg of
PS372424 hydrochloride (MW: 625.20 g/mol ) in 1 mL of DMSO. Adjust the amounts as
needed for your desired volume.

e Weighing: Carefully weigh the required amount of PS372424 hydrochloride powder in a
sterile microcentrifuge tube.

» Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the
powder.

e Mixing: Vortex the tube vigorously for 1-2 minutes to dissolve the compound. If the
compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath
sonicator.[1]

o Storage: Once the solution is clear, aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][5]
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Preparation of a 1 mg/mL Working Solution for In Vivo
Studies

This protocol outlines the preparation of a 1 mg/mL working solution using a common vehicle
for in vivo administration.

Materials:

10 mM PS372424 hydrochloride in DMSO (prepared as above)

PEG300

Tween-80

Saline (0.9% NacCl)

Sterile tubes

Procedure:

» Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.

« Dilution: To prepare a 1 mg/mL working solution, dilute the 10 mM DMSO stock solution with
the prepared vehicle. For example, to make 1 mL of a 1 mg/mL solution, you would mix 160
uL of the 10 mM DMSO stock solution with 840 L of the vehicle.

» Mixing: Vortex the solution thoroughly to ensure it is homogenous and clear.
e Use: The working solution should be prepared fresh on the day of the experiment.

Experimental Workflow

The following diagram illustrates a typical workflow for using the PS372424 hydrochloride
stock solution in a cell-based assay.
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Caption: Experimental workflow for PS372424 hydrochloride.
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Conclusion

PS372424 hydrochloride is a valuable research tool for investigating the role of the CXCR3
signaling pathway in various physiological and pathological processes. Adherence to proper
stock solution preparation and handling protocols is essential for obtaining accurate and
reproducible results. The information and protocols provided in these application notes are
intended to serve as a guide for researchers utilizing this potent CXCR3 agonist in their
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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